JoSPOphos SL-J688-2
Overview
Description
JoSPOphos SL-J688-2 is a type of chiral diphosphine . It belongs to the JoSPOphos family and its chemical formula is C26H36FeOP2 . The molecular weight is 482.36 g/mol and it has a CAS number of 1221746-66-2 .
Chemical Reactions Analysis
The specific chemical reactions involving JoSPOphos SL-J688-2 are not detailed in the search results . For a thorough chemical reactions analysis, it would be necessary to refer to specific academic papers or chemical databases.Physical And Chemical Properties Analysis
JoSPOphos SL-J688-2 has a molecular weight of 482.36 g/mol . More specific physical and chemical properties such as solubility, stability, and NMR spectra may be available from the manufacturer or in the Material Safety Data Sheet (MSDS).Scientific Research Applications
Catalysis and Asymmetric Synthesis
JoSPOphos SL-J688-2 has found significant utility in catalytic reactions. Its chiral structure allows for asymmetric synthesis, enabling the creation of enantiomerically pure compounds. Researchers employ this ligand in various metal-catalyzed transformations, such as Suzuki-Miyaura cross-coupling, Heck reactions, and hydrogenation processes .
Mechanistic Studies
Scientists use JoSPOphos SL-J688-2 to unravel reaction mechanisms. By probing ligand-metal interactions, they gain insights into catalytic pathways and optimize reaction conditions.
Mechanism of Action
Target of Action
JoSPOphos SL-J688-2 is a type of chiral diphosphine . It has been modified to be substrate-specific and is widely used for enantioselective synthesis . The primary targets of JoSPOphos SL-J688-2 are the substrates that require enantioselective synthesis.
Mode of Action
As a chiral diphosphine, it likely interacts with its targets by binding to them and facilitating enantioselective synthesis . This interaction and the resulting changes would depend on the specific substrate and reaction conditions.
Biochemical Pathways
Given its role in enantioselective synthesis, it can be inferred that it plays a crucial role in various biochemical pathways where the creation of chiral molecules is required .
Result of Action
The result of JoSPOphos SL-J688-2’s action would be the successful enantioselective synthesis of the target substrates . This would result in the creation of chiral molecules, which have wide applications in various fields, including pharmaceuticals and agrochemicals.
Action Environment
The action, efficacy, and stability of JoSPOphos SL-J688-2 can be influenced by various environmental factors. For instance, it is recommended to store the ligand under argon atmosphere between 2 – 8°C . If the ligand is used in a catalytic process (in presence of a metal), handling under strictly inert atmosphere (degassed solutions) is recommended .
Safety and Hazards
properties
InChI |
InChI=1S/C21H30OP2.C5H5.Fe/c1-16(24(20(2,3)4)21(5,6)7)18-14-11-15-19(18)23(22)17-12-9-8-10-13-17;1-2-4-5-3-1;/h8-16H,1-7H3;1-5H;/q+1;; |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDAOENLJZQJOAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC([C]1[CH][CH][CH][C]1[P+](=O)C2=CC=CC=C2)P(C(C)(C)C)C(C)(C)C.[CH]1[CH][CH][CH][CH]1.[Fe] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35FeOP2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 146156702 | |
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